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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082

Technical Guide: (2-Bromo-6-
nitrophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
potential synthetic route for (2-bromo-6-nitrophenyl)methanol. This compound, with its
bromine and nitro-substituted phenyl ring, presents itself as a valuable building block in
medicinal chemistry and material science. The electron-withdrawing nature of the nitro group
and the reactivity imparted by the bromine atom make it a versatile intermediate for further
chemical modifications.

Chemical and Physical Properties

(2-Bromo-6-nitrophenyl)methanol is an organic compound with the CAS number 861106-91-
4.[1][2][3] It typically appears as a solid and is characterized by the presence of a
hydroxymethyl group, a bromine atom, and a nitro group on a benzene ring.[4]

The key quantitative data for this compound are summarized in the table below.
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Property Value References
Molecular Formula C7HeBrNO3 [1114]
Molecular Weight 232.03 g/mol [11[2][3]

CAS Number 861106-91-4 [1]12113]
Boiling Point 332.6 °C at 760 mmHg [3]

Flash Point 155 °C [3]
Appearance Solid [3114]

Synthesis of (2-Bromo-6-nitrophenyl)methanol

While specific literature detailing the synthesis of (2-bromo-6-nitrophenyl)methanol is not
readily available, a plausible and efficient synthetic route involves the reduction of the
corresponding carboxylic acid, 2-bromo-6-nitrobenzoic acid. This method is analogous to the
synthesis of similar substituted benzyl alcohols.

Proposed Experimental Protocol: Reduction of 2-Bromo-
6-nitrobenzoic Acid

This protocol is adapted from established procedures for the reduction of substituted
nitrobenzoic acids.

Materials:

2-Bromo-6-nitrobenzoic acid

Borane tetrahydrofuran complex (BHs-THF), 1 M solution in THF

Anhydrous Tetrahydrofuran (THF)

1 M Hydrochloric acid (HCI)

Ethyl acetate

Brine (saturated aqueous NaCl solution)
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e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

« Silica gel for column chromatography

o Hexanes and Ethyl Acetate for chromatography elution

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-6-nitrobenzoic acid in anhydrous
THF.

e Cooling: Cool the solution to 0 °C using an ice bath.

o Addition of Reducing Agent: Slowly add the borane tetrahydrofuran complex solution
dropwise to the stirred solution of the carboxylic acid. The addition should be controlled to
maintain the temperature below 5 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours (typically 4-12 hours). Monitor the reaction progress
by Thin Layer Chromatography (TLC) until the starting material is consumed.

e Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add 1 M
HCI to quench the excess borane complex.

o Extraction: Remove the THF under reduced pressure. Extract the aqueous residue with ethyl
acetate.

e Washing: Wash the combined organic layers with water and then with brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude product.

 Purification: Purify the crude (2-bromo-6-nitrophenyl)methanol by silica gel column
chromatography, eluting with a mixture of hexanes and ethyl acetate.
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Synthesis Workflow

The following diagram illustrates the proposed workflow for the synthesis of (2-bromo-6-
nitrophenyl)methanol.
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Caption: Workflow for the synthesis of (2-bromo-6-nitrophenyl)methanol.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in publicly accessible literature regarding the
defined biological activities or associated signaling pathways for (2-bromo-6-
nitrophenyl)methanol. While its structural motifs suggest potential applications in medicinal
chemistry, further research is required to elucidate its specific biological targets and
mechanisms of action.[4] Researchers and drug development professionals are encouraged to
consider this compound as a novel scaffold for the development of new therapeutic agents,
with the understanding that its biological effects are yet to be thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://cymitquimica.com/cas/861106-91-4/
https://www.benchchem.com/product/b151082?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Bromo_3_6_dichlorobenzyl_alcohol.pdf
https://www.sigmaaldrich.com/JP/ja/substance/bbe2bromo6nitrophenylmethanol23203861106914
https://www.sigmaaldrich.com/IN/en/product/chemscenellcpreferredpartner/ciah987ef0e1?context=bbe
https://cymitquimica.com/cas/861106-91-4/
https://www.benchchem.com/product/b151082#2-bromo-6-nitrophenyl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b151082#2-bromo-6-nitrophenyl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b151082#2-bromo-6-nitrophenyl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b151082#2-bromo-6-nitrophenyl-methanol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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